![molecular formula C5H8ClN3O B2447164 1-(1,2,4-Oxadiazol-3-yl)cyclopropan-1-amine hydrochloride CAS No. 1628721-52-7](/img/structure/B2447164.png)
1-(1,2,4-Oxadiazol-3-yl)cyclopropan-1-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1,2,4-Oxadiazol-3-yl)cyclopropan-1-amine hydrochloride is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing one oxygen and two nitrogen atoms . This compound is part of a class of compounds that have received considerable attention due to their unique bioisosteric properties and a wide spectrum of biological activities . The molecular weight of this compound is 139.16 .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazole derivatives involves the use of different substituents based on 3D QSAR outcomes . These compounds are synthesized and their synthesis is confirmed by spectroscopic techniques . The general experimental procedure for the synthesis of 1,2,4-oxadiazole derivatives involves the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole .Molecular Structure Analysis
The molecular structure of this compound is characterized by a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing one oxygen and two nitrogen atoms . Depending on the position of nitrogen atoms, oxadiazoles may occur in the form of four different isomers: 1,2,3-oxadiazole, 1,2,4-oxadiazole, 1,2,5-oxadiazole, and 1,3,4-oxadiazole .Chemical Reactions Analysis
The chemical reactions involving 1,2,4-oxadiazole derivatives are complex and involve several steps. The synthesis of these compounds involves the use of different substituents based on 3D QSAR outcomes . These compounds are synthesized and their synthesis is confirmed by spectroscopic techniques .Scientific Research Applications
Scalable Synthesis and Safety
- A scalable synthesis method for oxadiazole compounds emphasizes the importance of process safety and the selection of thermally stable compounds. This method is crucial for creating stable and safe 1,2,4-oxadiazole compounds, including the specific compound (Likhite et al., 2016).
Energetic Material Development
- Research into multicyclic oxadiazoles, which includes compounds like 1-(1,2,4-Oxadiazol-3-yl)cyclopropan-1-amine hydrochloride, has shown potential for developing energetic materials. These materials are noted for their high density and thermal stability, important properties for various applications (Pagoria et al., 2017).
Synthesis and Characterization
- Various synthetic methods and pharmacological activities of 1,2,4-oxadiazole derivatives have been reviewed, highlighting the diversity of applications in medicinal chemistry. These compounds, including this compound, offer a wide range of potential uses (Aggarwal et al., 2020).
Synthesis Techniques
- An efficient one-pot synthesis of 1,2,4-oxadiazol-3-amines from simple starting materials, including isothiocyanates, amidines/guanidines, and hydroxylamine, has been described. This research could be relevant for the synthesis of this compound (Jalani et al., 2012).
Computational Analysis
- In silico studies on 1,3,4-oxadiazole derivatives, closely related to this compound, have evaluated their potential as anti-proliferative agents. This research demonstrates the computational approach in assessing the potential applications of oxadiazole compounds (Ali et al., 2023).
Apoptosis Induction and Anticancer Potential
- Studies have identified certain 1,2,4-oxadiazole compounds as apoptosis inducers and potential anticancer agents. This suggests possible research applications for this compound in cancer therapy (Zhang et al., 2005).
Future Directions
The future directions for research on 1-(1,2,4-Oxadiazol-3-yl)cyclopropan-1-amine hydrochloride and other 1,2,4-oxadiazole derivatives include further exploration of their biological applications. There is a need for new chemical entities to act against microorganisms, and 1,2,4-oxadiazole derivatives are a promising class of compounds for this purpose . Further refinement of 1,2,4-oxadiazole as anti-infective agents is also a promising area of research .
properties
IUPAC Name |
1-(1,2,4-oxadiazol-3-yl)cyclopropan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O.ClH/c6-5(1-2-5)4-7-3-9-8-4;/h3H,1-2,6H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGWWXHLRBBGCFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=NOC=N2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1628721-52-7 |
Source
|
Record name | 1-(1,2,4-oxadiazol-3-yl)cyclopropan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.